N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: N-[2-[4-(2-methylpropylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H28N6OS/c1-12(2)10-20-15-14-11-21-24(16(14)23-18(22-15)26-3)9-8-19-17(25)13-6-4-5-7-13/h11-13H,4-10H2,1-3H3,(H,19,25)(H,20,22,23)
• InChI Key: SLTQGZGDKCLSFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3CCCC3
• Molecular Formula: C18H28N6OS
• Molecular Weight: 376.5 g/mol

Description

N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H28N6OS and its molecular weight is 376.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-Inflammatory Properties

Research has shown that derivatives of pyrazolopyrimidines, which include compounds similar to N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide, have potential anticancer and anti-inflammatory properties. For instance, a study by Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines and evaluated them for cytotoxic activities against cancer cell lines, along with 5-lipoxygenase inhibition activities, which are crucial in inflammatory responses (Rahmouni et al., 2016).

Antimicrobial Activity

Another area of application is in antimicrobial treatments. Sraa Abu-Melha (2013) utilized a similar compound as a key intermediate for synthesizing various heterocycles with demonstrated antimicrobial properties (Abu-Melha, 2013).

Antitumor and Antimicrobial Applications

Enaminones derived from pyrazolopyrimidines have been used in the synthesis of compounds with antitumor and antimicrobial activities. A study by Riyadh (2011) focused on novel N-arylpyrazole-containing enaminones, which were tested for cytotoxic effects against various cancer cell lines and also evaluated for antimicrobial activity (Riyadh, 2011).

Histone Deacetylase Inhibition

The compound has relevance in cancer treatment through histone deacetylase (HDAC) inhibition. Zhou et al. (2008) described the synthesis of a compound with a similar structure, highlighting its role in selectively inhibiting HDACs, which is a promising target in cancer therapy (Zhou et al., 2008).

Solid-Phase Synthetic Methods

In the field of synthetic chemistry, Heo and Jeon (2017) described a solid-phase synthetic method for a compound library based on the pyrazolo[3,4-d]pyrimidine scaffold, showcasing the compound's utility in developing diverse chemical libraries (Heo & Jeon, 2017).